BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Therapeutic Targets of 8-O-Methyl-
urolithin C: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-0O-Methyl-urolithin C
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Urolithins are a class of bioactive compounds that are metabolites of ellagitannins, which are
found in various fruits and nuts. Produced by the gut microbiota, these compounds have
garnered significant interest for their potential therapeutic applications. Among them, 8-O-
Methyl-urolithin C, a methylated derivative of Urolithin C, represents a promising area of
investigation. This technical guide provides a comprehensive overview of the current
understanding of 8-O-Methyl-urolithin C, focusing on its potential therapeutic targets,
supported by available quantitative data, detailed experimental protocols, and visual
representations of relevant biological pathways and workflows. While direct research on 8-O-
Methyl-urolithin C is still emerging, this guide extrapolates potential activities based on the
well-documented effects of its parent compound, Urolithin C, and related derivatives.

Metabolic Pathway and Synthesis

Urolithins are the end products of the metabolic conversion of ellagic acid by the gut
microbiota. This process involves the sequential removal of hydroxyl groups from the ellagic
acid core. Urolithin C is a trihydroxy-urolithin, and its subsequent methylation leads to the
formation of 8-O-Methyl-urolithin C.
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Seed cancer cells (e.g., PC12, HCT116)
in multi-well plates

Prepare reaction mixture:
- Buffer (e.g., Tris-HCI)

- ADP L4
- PEP Treat cells with varying concentrations
- MgCI2, KCI of 8-O-Methyl-urolithin C

- NADH
- Lactate Dehydrogenase (LDH)
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 To cite this document: BenchChem. [Potential Therapeutic Targets of 8-O-Methyl-urolithin C:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15352819#potential-therapeutic-targets-of-8-o-
methyl-urolithin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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